1-benzyl-3-methyl-1H-perimidin-2(3H)-one

• Molecular Formula: C19H16N2O
• Molecular Weight: 288.3g/mol
• IUPAC Name: 1-benzyl-3-methylperimidin-2-one
• InChI: InChI=1S/C19H16N2O/c1-20-16-11-5-9-15-10-6-12-17(18(15)16)21(19(20)22)13-14-7-3-2-4-8-14/h2-12H,13H2,1H3
• InChI Key: IVGTWVNSHRPFOM-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC3=C2C(=CC=C3)N(C1=O)CC4=CC=CC=C4

Description

1-Benzyl-3-methyl-1H-perimidin-2(3H)-one is a heterocyclic compound featuring a perimidine core—a bicyclic system comprising a benzene ring fused to a pyrimidin-2(3H)-one moiety. The benzyl group is substituted at the N1 position, while a methyl group occupies the N3 position.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The table below compares the core structures, substituents, and key properties of 1-benzyl-3-methyl-1H-perimidin-2(3H)-one with analogous heterocyclic systems:

Compound Class	Core Structure	Substituent Positions	Key Features	References
Perimidin-2(3H)-one	Benzene fused to pyrimidin-2-one	N1: Benzyl; N3: Methyl	Rigid bicyclic system; electron-deficient due to ketone; high topological polar surface area (~71.3 Ų inferred from analogs)	—
Quinazolin-4(3H)-one	Benzene fused to pyrimidin-4-one	Varied (e.g., 2-methyl, 3-aryl)	Broad-spectrum bioactivity (antimicrobial, anti-inflammatory); flexible substitution at N3
Pyridin-4(1H)-one	Monocyclic pyridinone	N1: Benzyl; C2: Methyl	Lower ring strain; moderate hydrogen-bonding capacity (e.g., 3-hydroxy derivatives in )
Benzimidazol-2(3H)-one	Benzene fused to imidazol-2-one	N1: Substituted benzyl groups	Anticonvulsant activity; enhanced lipophilicity with halogenated benzyl groups
Dihydropyrimidin-2(1H)-one	Partially saturated pyrimidinone	Varied (e.g., aryl, alkyl)	Improved solubility due to reduced aromaticity; used in Biginelli reactions